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Cat. No.: B1163078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Clavulanic Acid Methyl Ester-13CD3 is a stable isotope-labeled derivative of clavulanic acid,

a potent β-lactamase inhibitor. This technical guide provides an in-depth overview of its core

properties, synthesis, and primary application as an internal standard in quantitative mass

spectrometry-based assays. The strategic incorporation of one carbon-13 and three deuterium

atoms into the methyl ester group provides a distinct mass shift, making it an ideal tool for

enhancing the accuracy and precision of analytical methods for the quantification of clavulanic

acid in complex biological matrices. This document outlines its chemical and physical

properties, provides a generalized synthesis and purification protocol, and details its application

in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Core Properties
Clavulanic Acid Methyl Ester-13CD3 is a synthetic compound designed for use in research

and analytical laboratories. Its fundamental properties are summarized in the table below.
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Property Value Source

Chemical Name

Methyl-13C-d3 (2R,5R,Z)-3-(2-

hydroxyethylidene)-7-oxo-4-

oxa-1-

azabicyclo[3.2.0]heptane-2-

carboxylate

[1][2]

Molecular Formula C₈¹³CH₈D₃NO₅ [1][3]

Molecular Weight 217.20 g/mol [4][5]

Appearance Colorless to light yellow oil [6]

Purity

>95% to 97.89%

(Commercially available

standards)

[6][7]

Storage

Pure form: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

[6]

Primary Application
Internal standard for mass

spectrometry
[4]

Synthesis and Purification
The synthesis of Clavulanic Acid Methyl Ester-13CD3 involves the esterification of clavulanic

acid using an isotopically labeled methylating agent. The general synthetic approach is outlined

below.

Synthesis
The key isotopically labeled precursor for the synthesis is ¹³CD₃OH (methanol-¹³C, d₃).[4] The

synthesis of the methyl ester is achieved through the reaction of clavulanic acid with

trimethyloxonium tetrafluoroborate (Me₃O⁺BF₄⁻) in an anhydrous solvent such as

dichloromethane under an inert atmosphere (e.g., nitrogen).[4] This reaction proceeds via a

nucleophilic attack of the carboxylate group of clavulanic acid on the oxonium ion, resulting in

the formation of the methyl ester.
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A generalized experimental protocol is as follows:

Dissolve clavulanic acid in anhydrous dichloromethane under a nitrogen atmosphere.

Add a solution of trimethyloxonium tetrafluoroborate in anhydrous dichloromethane to the

clavulanic acid solution. The use of ¹³C and deuterium-labeled trimethyloxonium salt,

prepared from ¹³CD₃OH, is implied for the synthesis of the labeled ester.

Stir the reaction mixture at room temperature for a specified period.

Monitor the reaction progress using a suitable analytical technique (e.g., thin-layer

chromatography or LC-MS).

Upon completion, quench the reaction and proceed with purification.

Purification
Purification of the resulting Clavulanic Acid Methyl Ester-13CD3 is crucial to remove

unreacted starting materials and byproducts. While specific protocols for the labeled methyl

ester are not readily available in the public domain, general purification techniques for

clavulanic acid and its derivatives can be adapted. These include:

Solvent Extraction: Utilizing a biphasic system to separate the product based on its solubility.

Chromatography: Employing techniques such as column chromatography with a suitable

stationary phase (e.g., silica gel) and mobile phase to isolate the desired compound.

The following diagram illustrates the general workflow for the synthesis of Clavulanic Acid
Methyl Ester-13CD3.
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Caption: Synthesis workflow for Clavulanic Acid Methyl Ester-13CD3.

Mechanism of Action of the Parent Compound:
Clavulanic Acid
Clavulanic acid itself has weak intrinsic antibacterial activity.[8] Its therapeutic efficacy stems

from its ability to act as a "suicide inhibitor" of bacterial β-lactamase enzymes.[8] These
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enzymes are a primary mechanism of bacterial resistance to β-lactam antibiotics like

penicillins. Clavulanic acid shares a structural similarity with penicillin, allowing it to bind to the

active site of the β-lactamase enzyme. This interaction leads to the irreversible acylation of a

serine residue within the enzyme's active site, thereby inactivating it and restoring the efficacy

of the co-administered β-lactam antibiotic.[8][9][10]

The following diagram depicts the inhibitory action of clavulanic acid on β-lactamase.
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Caption: Mechanism of β-lactamase inhibition by clavulanic acid.
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Application in Quantitative Analysis
The primary and most critical application of Clavulanic Acid Methyl Ester-13CD3 is as an

internal standard for the quantification of clavulanic acid in biological matrices using LC-

MS/MS.[4] The isotopic labeling provides a mass shift of +4 Da compared to the unlabeled

methyl ester, allowing for its clear differentiation in the mass spectrometer while ensuring it co-

elutes chromatographically with the analyte of interest.[4] This co-elution is vital for correcting

variations during sample preparation and analysis, thereby improving the accuracy and

precision of the quantification.

Experimental Protocol: LC-MS/MS Quantification of
Clavulanic Acid
The following is a generalized protocol for the quantification of clavulanic acid in plasma using

Clavulanic Acid Methyl Ester-13CD3 as an internal standard.

4.1.1. Sample Preparation

Thaw plasma samples on ice.

To a defined volume of plasma (e.g., 100 µL), add a known amount of Clavulanic Acid
Methyl Ester-13CD3 solution as the internal standard.

Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile).

Vortex the mixture and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

4.1.2. LC-MS/MS Conditions
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Parameter Typical Condition

LC Column C18 reversed-phase column

Mobile Phase

A gradient or isocratic mixture of an aqueous

buffer (e.g., ammonium acetate or formic acid in

water) and an organic solvent (e.g., acetonitrile

or methanol)

Flow Rate 0.2 - 0.5 mL/min

Injection Volume 5 - 20 µL

Ionization Mode
Electrospray Ionization (ESI), typically in

negative mode

Mass Spectrometer Triple quadrupole

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

Clavulanic Acid: m/z 198.0 →

136.0[4]Clavulanic Acid Methyl Ester-¹³CD₃: m/z

216.2 → [Product Ion] (The specific product ion

would need to be determined experimentally but

would be shifted by +4 Da from the

corresponding fragment of the unlabeled methyl

ester)

4.1.3. Quantitative Data

A validated LC-MS/MS method using a stable isotope-labeled internal standard has

demonstrated high sensitivity for the quantification of clavulanic acid in biological samples.

Matrix Lower Limit of Quantification (LLOQ)

Broiler Chicken Plasma 10.21 µg·L⁻¹

Broiler Chicken Meat 2.57 µg·kg⁻¹
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Data from a study where a stable isotope-labeled internal standard for clavulanic acid was

employed, demonstrating the sensitivity achievable with this methodology.[4]

The following diagram illustrates the workflow for using Clavulanic Acid Methyl Ester-13CD3
as an internal standard in a quantitative LC-MS/MS assay.
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Caption: Workflow for quantitative analysis using Clavulanic Acid Methyl Ester-13CD3.
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Conclusion
Clavulanic Acid Methyl Ester-13CD3 is an indispensable tool for researchers and scientists in

the field of drug development and pharmacokinetics. Its well-defined chemical properties and

the strategic incorporation of stable isotopes make it the gold standard for use as an internal

standard in the sensitive and accurate quantification of clavulanic acid. The methodologies and

data presented in this guide provide a comprehensive resource for the effective utilization of

this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Clavulanic Acid Methyl Ester-
13CD3: Properties, Synthesis, and Application]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1163078#properties-of-clavulanic-acid-methyl-
ester-13cd3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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